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Introduction

Pseudocumidine, systematically known as 2,4,5-trimethylaniline, is an aromatic amine that
has historically been of interest as an intermediate in the synthesis of dyes and other organic
compounds.[1] Its discovery and initial characterization laid the groundwork for understanding
the chemical properties and biological activities of polysubstituted anilines. This technical guide
provides an in-depth overview of the core physicochemical properties, synthesis, and initial
toxicological characterization of pseudocumidine, presenting data in a structured format for
scientific professionals.

Physicochemical Properties

Pseudocumidine is a white to light tan crystalline solid at room temperature. Its fundamental
properties are summarized in the table below, compiled from various chemical databases and
literature sources.
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Property Value Source

Molecular Formula CoH13N PubChem
Molar Mass 135.21 g/mol PubChem
Melting Point 68 °C PubChem
Boiling Point 234 °C PubChem
Density 0.97 g/cm?3 PubChem
Water Solubility 0.5g/Lat20°C PubChem
pKa 4.96 PubChem
LogP 2.4 PubChem
CAS Number 137-17-7 PubChem

Synthesis of Pseudocumidine

The most common and historically significant method for the synthesis of pseudocumidine

involves a two-step process starting from pseudocumene (1,2,4-trimethylbenzene). The

general workflow is outlined below.

Experimental Protocol: Synthesis of 2,4,5-

Trimethylaniline

Step 1: Nitration of Pseudocumene

o Reaction Setup: A three-necked flask equipped with a mechanical stirrer, a dropping funnel,

and a thermometer is charged with a cooled mixture of concentrated sulfuric acid and fuming

nitric acid.

» Addition of Pseudocumene: Pseudocumene is added dropwise to the stirred acid mixture

while maintaining a low temperature (typically below 10°C) using an ice bath to control the

exothermic reaction and prevent over-nitration.
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» Reaction Monitoring: The reaction is monitored for completion, typically by thin-layer
chromatography (TLC).

o Work-up: The reaction mixture is poured onto crushed ice, and the precipitated crude 5-nitro-
1,2,4-trimethylbenzene is collected by filtration.

 Purification: The crude product is washed with cold water until the washings are neutral and
then recrystallized from ethanol to yield pure 5-nitro-1,2,4-trimethylbenzene.

Step 2: Reduction of 5-nitro-1,2,4-trimethylbenzene

e Reaction Setup: A round-bottom flask is fitted with a reflux condenser and charged with the
purified 5-nitro-1,2,4-trimethylbenzene and a reducing agent, such as tin metal in the
presence of concentrated hydrochloric acid, or through catalytic hydrogenation using a
catalyst like palladium on carbon.

o Reduction: The mixture is heated under reflux until the reaction is complete (monitored by
TLC).

o Work-up: If using a metal/acid reducing system, the reaction mixture is made alkaline with a
concentrated sodium hydroxide solution to precipitate the tin salts and liberate the free
amine.

o Extraction: The resulting mixture is steam distilled or extracted with an organic solvent such
as diethyl ether.

 Purification: The organic extracts are dried over an anhydrous drying agent (e.g., sodium
sulfate), and the solvent is removed under reduced pressure. The resulting crude
pseudocumidine can be further purified by vacuum distillation or recrystallization from a
suitable solvent to yield the final product.
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Step 1: Nitration

Nitrating Mixture
(H2S04/HNO3)
Pseudocumene
(1,2,4-Trimethylbenzene)

Purification

Nitration Reaction

5-Nitro-1,2,4-trimethylbenzene

Step 2: Reduction

Reduction Reaction

Purification

Pseudocumidine
(2,4,5-Trimethylaniline)

Reducing Agent
(e.g., Sn/HCI or Hz2/Pd-C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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